Cas no 61364-01-0 (Acetic acid, chloro[(4-chlorophenyl)hydrazono]-, 3-butenyl ester)

Acetic acid, chloro[(4-chlorophenyl)hydrazono]-, 3-butenyl ester structure
61364-01-0 structure
Product Name:Acetic acid, chloro[(4-chlorophenyl)hydrazono]-, 3-butenyl ester
CAS No:61364-01-0
MF:C12H12Cl2N2O2
MW:287.141880989075
CID:482260
PubChem ID:71396497
Update Time:2025-04-19

Acetic acid, chloro[(4-chlorophenyl)hydrazono]-, 3-butenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro[(4-chlorophenyl)hydrazono]-, 3-butenyl ester
    • but-3-enyl 2-chloro-2-[(4-chlorophenyl)hydrazinylidene]acetate
    • 61364-01-0
    • But-3-en-1-yl chloro[2-(4-chlorophenyl)hydrazinylidene]acetate
    • DTXSID70818058
    • Inchi: 1S/C12H12Cl2N2O2/c1-2-3-8-18-12(17)11(14)16-15-10-6-4-9(13)5-7-10/h2,4-7,15H,1,3,8H2
    • InChI Key: YFIGWUAVWOIEQD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NN=C(C(=O)OCCC=C)Cl

Computed Properties

  • Exact Mass: 286.02776
  • Monoisotopic Mass: 286.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • PSA: 50.69
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